Cas no 1992-97-8 (4,4-Difluoro-but-2-enoic Acid Ethyl Ester)

• Product Name: 4,4-Difluoro-but-2-enoic Acid Ethyl Ester
• CAS No: 1992-97-8
• MF: C₆H₈F₂O₂
• MW: 150.123329162598
• CID: 2625931
• PubChem ID: 16062629
• Update Time: 2025-06-09

4,4-Difluoro-but-2-enoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-but-2-enoic Acid Ethyl Ester

• Inchi： 1S/C6H8F2O2/c1-2-10-6(9)4-3-5(7)8/h3-5H,2H2,1H3/b4-3+
• InChI Key： WACKTOQGRVMXIO-ONEGZZNKSA-N
• SMILES： FC(/C=C/C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4

Additional information on 4,4-Difluoro-but-2-enoic Acid Ethyl Ester

Comprehensive Overview of 4,4-Difluoro-but-2-enoic Acid Ethyl Ester (CAS No. 1992-97-8): Properties, Applications, and Industry Insights

4,4-Difluoro-but-2-enoic Acid Ethyl Ester (CAS No. 1992-97-8), a fluorinated organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a fluorinated ester, it serves as a versatile building block in synthetic chemistry, particularly in the design of bioactive molecules. The presence of two fluorine atoms at the 4-position enhances its reactivity and stability, making it valuable for cross-coupling reactions and click chemistry applications.

Recent trends in green chemistry have amplified interest in 4,4-Difluoro-but-2-enoic Acid Ethyl Ester, as researchers explore sustainable synthesis methods. Its role in drug discovery is particularly noteworthy, with studies highlighting its potential in creating fluoro-pharmaceutical intermediates. A growing number of patent filings related to this compound reflect its industrial relevance, especially in developing targeted therapies and precision agriculture solutions.

From a technical perspective, 4,4-Difluoro-but-2-enoic Acid Ethyl Ester exhibits excellent solubility in common organic solvents, which facilitates its use in catalytic systems. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity (>98%), a critical factor for GMP-compliant production. The compound's thermal stability (decomposition point >200°C) further supports its utility in high-temperature reactions.

Market analysts project increased demand for fluorinated building blocks like 4,4-Difluoro-but-2-enoic Acid Ethyl Ester, driven by advancements in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs). Its compatibility with continuous flow chemistry systems positions it favorably for industrial-scale synthesis. Furthermore, the compound's low ecotoxicity profile aligns with evolving REACH regulations, addressing environmental concerns in chemical manufacturing.

Innovative applications continue to emerge, including its use in material science for creating fluoropolymer precursors with enhanced durability. Academic and industrial laboratories frequently search for high-purity 1992-97-8 suppliers, reflecting the compound's growing importance. As structure-activity relationship (SAR) studies become more sophisticated, 4,4-Difluoro-but-2-enoic Acid Ethyl Ester remains a key player in rational drug design strategies.

Quality control protocols for CAS 1992-97-8 emphasize rigorous chromatographic analysis to ensure batch-to-batch consistency. The compound's storage stability under inert atmospheres and its compatibility with air-sensitive reagents make it particularly valuable for organometallic catalysis. These characteristics have established it as a preferred choice for developing next-generation therapeutic agents across multiple disease areas.

Future research directions may explore the compound's potential in bioorthogonal chemistry and fluorescent probe development, leveraging its fluorine atoms for 19F-NMR applications. The growing specialty chemicals market is likely to drive further innovation around this multifunctional intermediate, particularly in asymmetric synthesis methodologies. With proper handling and application, 4,4-Difluoro-but-2-enoic Acid Ethyl Ester promises to remain at the forefront of advanced organic synthesis for years to come.